Cas no 893989-38-3 (N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide)

• Product Name: N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• CAS No: 893989-38-3
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 5823689
• PubChem ID: 7205697
• Update Time: 2025-06-08

N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• Acetamide, N-[3-(acetylamino)phenyl]-2-[(6-phenyl-3-pyridazinyl)thio]-
• F1899-0037
• 893989-38-3
• AKOS024618158
• SR-01000018942
• SR-01000018942-1
• N-(3-acetamidophenyl)-2-((6-phenylpyridazin-3-yl)thio)acetamide
• N-(3-acetamidophenyl)-2-[(6-phenylpyridazin-3-yl)sulfanyl]acetamide

• Inchi： 1S/C20H18N4O2S/c1-14(25)21-16-8-5-9-17(12-16)22-19(26)13-27-20-11-10-18(23-24-20)15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： PGNUPYGNZMQZLZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(C)=O)=C1)(=O)CSC1=NN=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 735.1±60.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide

Recent Advances in the Study of N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide (CAS: 893989-38-3)

The compound N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide (CAS: 893989-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide as a promising scaffold for drug development. The compound's unique chemical structure, featuring a pyridazine core and an acetamide moiety, has been shown to interact with specific biological targets, including kinases and other signaling proteins. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the most notable findings in recent literature is the compound's efficacy in modulating inflammatory pathways. In vitro and in vivo studies have demonstrated that N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide exhibits potent anti-inflammatory activity by inhibiting key cytokines and enzymes involved in the inflammatory response. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations have explored the compound's potential in oncology. Preliminary data indicate that N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide may act as a selective inhibitor of certain cancer-associated kinases, thereby impeding tumor growth and metastasis. Researchers are currently optimizing its selectivity and pharmacokinetic profile to enhance its therapeutic index and reduce off-target effects.

In addition to its therapeutic potential, recent studies have also focused on the compound's synthetic pathways. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale production and further biological evaluation. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to ensure effective delivery in vivo. Additionally, comprehensive toxicology studies are required to assess its safety profile before proceeding to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and accelerate the compound's development.

In conclusion, N-(3-acetamidophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research and optimization efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical use.